Cas no 2172274-99-4 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172274-99-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5893133
• PubChem ID: 165502073
• Update Time: 2025-05-23

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
• EN300-1490089
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
• 2172274-99-4

• Inchi： 1S/C26H28N2O5/c29-23(30)17-14-28(15-17)24(31)26(12-6-1-7-13-26)27-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,1,6-7,12-16H2,(H,27,32)(H,29,30)
• InChI Key： SQDZZHVZIQHRRA-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid

Introduction to 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS No. 2172274-99-4)

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS No. 2172274-99-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine and cyclohexane, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structural features of this compound make it an important intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and protein inhibitors.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and stability under mild conditions. The azetidine ring, a four-membered heterocycle, imparts conformational rigidity to the molecule, which can be crucial for achieving specific biological activities. The cyclohexane moiety adds hydrophobicity and can influence the compound's solubility and binding properties.

Recent studies have highlighted the potential of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid in various therapeutic applications. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid typically involves several steps, including the formation of the azetidine ring, introduction of the Fmoc protecting group, and coupling with a cyclohexanecarbonyl moiety. Advanced synthetic methods, such as transition-metal-catalyzed reactions and click chemistry, have been employed to enhance the efficiency and yield of these processes.

In terms of biological activity, this compound has been evaluated for its ability to modulate specific protein targets. For example, it has been shown to inhibit the activity of certain kinases and proteases, which are key enzymes involved in cellular signaling pathways. The precise mechanism of action is still under investigation, but preliminary data suggest that it may act through allosteric regulation or competitive binding.

The physicochemical properties of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid are also noteworthy. It exhibits good solubility in polar organic solvents and can be readily purified using standard techniques such as column chromatography. Its stability under various conditions makes it suitable for long-term storage and use in laboratory settings.

In conclusion, 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS No. 2172274-99-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important tool for developing novel therapeutics targeting complex diseases. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.